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Compound of Interest

Compound Name: EC18

Cat. No.: B607263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EC18, a synthetic monoacetyldiacylglyceride identified as 1-Palmitoyl-2-linoleoyl-3-

acetylglycerol, has demonstrated potential therapeutic effects, including the inhibition of

hematogenous metastasis of biliary cancer cells and the attenuation of asthmatic responses.[1]

[2] Its mechanism of action is understood to involve the modulation of intracellular signaling

pathways, including an increase in calcium influx in lymphocytes.[1] Proper preparation of

EC18 stock solutions is critical for accurate and reproducible in vitro and in vivo assays to

further elucidate its biological functions and therapeutic potential. This document provides

detailed protocols for the preparation, storage, and application of EC18 stock solutions.

Data Presentation
Chemical and Physical Properties of EC18
For accurate preparation of molar solutions, the fundamental chemical and physical properties

of EC18 are summarized below.
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Property Value Reference

IUPAC Name
1-Palmitoyl-2-linoleoyl-3-

acetylglycerol
[1]

Synonyms EC-18, EC 18 [1]

CAS Number 221139-79-3 [1]

Molecular Formula C39H70O6 [1]

Molecular Weight 634.98 g/mol [1]

Solubility and Recommended Stock Concentrations
Due to its hydrophobic nature as a diacylglycerol derivative, EC18 is poorly soluble in aqueous

solutions. Organic solvents are necessary to prepare concentrated stock solutions for use in

cell-based assays.

Solvent
Recommended Stock
Concentration

Notes

Dimethyl Sulfoxide (DMSO) 10-50 mM

Preferred solvent for cell

culture applications due to its

miscibility with aqueous media

at low concentrations. The final

DMSO concentration in assays

should be kept low (typically

<0.5%) to avoid solvent-

induced cytotoxicity.

Ethanol 10-50 mM

Can be used as an alternative

to DMSO. Similar precautions

regarding the final solvent

concentration in assays apply.
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Protocol 1: Preparation of a 10 mM EC18 Stock Solution
in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of EC18
in DMSO.

Materials:

EC18 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Calculate the required mass of EC18:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 634.98 g/mol x 1000 mg/g = 6.35 mg

Weighing EC18:

Accurately weigh 6.35 mg of EC18 powder using a calibrated analytical balance and

transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition:

Add 1 mL of anhydrous DMSO to the tube containing the EC18 powder.
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Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

If the compound does not fully dissolve, sonicate the tube in an ultrasonic water bath for 5-

10 minutes at room temperature.[3] Visually inspect to ensure the solution is clear and free

of particulates.

Storage:

The 10 mM EC18 stock solution should be stored at -20°C or -80°C for long-term stability.

It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the primary DMSO stock solution to final working

concentrations in cell culture medium.

Materials:

10 mM EC18 stock solution in DMSO (from Protocol 1)

Sterile, pre-warmed complete cell culture medium

Sterile microcentrifuge tubes

Procedure:

Intermediate Dilution (Recommended):

To minimize the final DMSO concentration and ensure homogenous mixing, it is advisable

to perform an intermediate dilution.

For example, to prepare a 100 µM intermediate solution, dilute the 10 mM stock solution

1:100 in pre-warmed complete cell culture medium (e.g., add 2 µL of 10 mM EC18 stock to
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198 µL of medium). Mix thoroughly by gentle pipetting.

Final Dilution:

Add the appropriate volume of the intermediate or primary stock solution to the final

volume of cell culture medium to achieve the desired final concentration.

Example using the 100 µM intermediate solution: To achieve a final concentration of 1 µM

in 1 mL of medium, add 10 µL of the 100 µM intermediate stock to 990 µL of medium.

Example using the 10 mM primary stock solution: To achieve a final concentration of 10

µM in 1 mL of medium, add 1 µL of the 10 mM stock to 999 µL of medium.

Mixing:

Gently mix the final working solution by pipetting up and down or by inverting the tube.

Avoid vigorous vortexing which can cause protein denaturation in the medium.

Vehicle Control:

It is crucial to prepare a vehicle control by adding the same volume of DMSO (without

EC18) to the cell culture medium as was used to prepare the highest concentration of the

EC18 working solution. This control is essential to account for any effects of the solvent on

the cells.

Mandatory Visualization
Proposed Signaling Pathway of EC18
Based on initial findings, EC18 is suggested to exert its effects by increasing intracellular

calcium levels through the activation of phospholipase C (PLC) and transient receptor potential

canonical (TRPC) channels.[1] The following diagram illustrates this proposed signaling

cascade.
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Caption: Proposed signaling pathway for EC18.

Experimental Workflow for Preparing EC18 Working
Solutions
The following diagram outlines the logical steps for preparing EC18 working solutions for use in

cellular assays.
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Caption: Workflow for EC18 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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